Cas no 951-85-9 (1-Propanone, 1,2-diphenyl-, (S)-)
951-85-9 structure
Product Name:1-Propanone, 1,2-diphenyl-, (S)-
CAS No:951-85-9
MF:C15H14O
MW:210.271064281464
CID:751964
PubChem ID:10242226
Update Time:2025-04-19
1-Propanone, 1,2-diphenyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1,2-diphenyl-, (S)-
- (S)-1,2-Diphenylpropanone
- CTK3G8989
- DTXSID90437189
- 951-85-9
-
- Inchi: 1S/C15H14O/c1-12(13-8-4-2-5-9-13)15(16)14-10-6-3-7-11-14/h2-12H,1H3/t12-/m0/s1
- InChI Key: CQLXSFDDEBUZQZ-LBPRGKRZSA-N
- SMILES: O=C(C1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 210.104465066g/mol
- Monoisotopic Mass: 210.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.67300
1-Propanone, 1,2-diphenyl-, (S)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
951-85-9 (1-Propanone, 1,2-diphenyl-, (S)-) Related Products
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